Cas no 933685-71-3 (4-methylpyrimidine-5-carbaldehyde)

4-methylpyrimidine-5-carbaldehyde structure
933685-71-3 structure
Product Name:4-methylpyrimidine-5-carbaldehyde
CAS No:933685-71-3
MF:C6H6N2O
MW:122.12464094162
CID:3032191
PubChem ID:20285334
Update Time:2025-04-21

4-methylpyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-methylpyrimidine-5-carbaldehyde
    • SCHEMBL6338655
    • AKOS006282061
    • CS-0282392
    • EN300-136532
    • O11269
    • 933685-71-3
    • 817-699-0
    • MDL: MFCD09863204
    • Inchi: 1S/C6H6N2O/c1-5-6(3-9)2-7-4-8-5/h2-4H,1H3
    • InChI Key: WVJQNZDDJVKNTJ-UHFFFAOYSA-N
    • SMILES: O=CC1=CN=CN=C1C

Computed Properties

  • Exact Mass: 122.048012819g/mol
  • Monoisotopic Mass: 122.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 42.8Ų

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4-methylpyrimidine-5-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:933685-71-3)4-methylpyrimidine-5-carbaldehyde
Order Number:A1094630
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:13
Price ($):3118.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:933685-71-3)4-methylpyrimidine-5-carbaldehyde
A1094630
Purity:99%
Quantity:10g
Price ($):3118.0
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